Cas no 887465-97-6 (3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea)

• Product Name: 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea
• CAS No: 887465-97-6
• MF: C₂₀H₂₂FN₃O₃
• MW: 371.405388355255
• CID: 5512459
• Update Time: 2025-07-21

3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(3-fluorophenyl)-5-oxo-3-pyrrolidinyl]-N'-[2-(2-methoxyphenyl)ethyl]-
• 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea

• Inchi： 1S/C20H22FN3O3/c1-27-18-8-3-2-5-14(18)9-10-22-20(26)23-16-12-19(25)24(13-16)17-7-4-6-15(21)11-17/h2-8,11,16H,9-10,12-13H2,1H3,(H2,22,23,26)
• InChI Key： JMJIUIWLZADFNN-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=CC(F)=C2)C1)C(NCCC1=CC=CC=C1OC)=O

Additional information on 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea

Comprehensive Overview of 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea (CAS No. 887465-97-6)

The compound 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea (CAS No. 887465-97-6) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including a fluorophenyl moiety, a pyrrolidinone ring, and a methoxyphenyl ethylurea backbone. These features contribute to its potential applications in pharmaceutical research and drug development, particularly in targeting specific biological pathways.

In recent years, researchers have shown growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The inclusion of a 3-fluorophenyl group in this molecule aligns with current trends in medicinal chemistry, where fluorine atoms are strategically incorporated to improve drug-like properties. Additionally, the 5-oxopyrrolidin-3-yl segment is a common pharmacophore found in many bioactive molecules, further highlighting the compound's relevance in modern drug discovery.

The 2-methoxyphenyl ethylurea portion of the molecule is another critical structural element. Urea derivatives are known for their ability to form hydrogen bonds, making them valuable in designing enzyme inhibitors or receptor modulators. This characteristic has led to increased searches for "urea-based drug candidates" and "methoxyphenyl medicinal chemistry" in scientific databases, reflecting the compound's alignment with current research interests.

From a synthetic chemistry perspective, 887465-97-6 presents interesting challenges and opportunities. The combination of multiple aromatic systems with heterocyclic and urea functionalities requires sophisticated synthetic strategies. This complexity has made "pyrrolidinone synthesis" and "fluorophenyl compound preparation" popular search terms among organic chemists. The compound's structural features also make it a potential candidate for fragment-based drug design, a hot topic in pharmaceutical research.

Analytical characterization of 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The presence of both fluorine and methoxy groups creates distinct spectroscopic signatures that facilitate structural verification. These analytical aspects contribute to the growing body of literature on "fluorinated compound analysis" and "heterocyclic urea characterization," topics frequently searched by analytical chemists.

In the context of drug discovery, molecules containing pyrrolidinone cores have shown promise across various therapeutic areas. The specific substitution pattern in 887465-97-6 suggests potential applications in neurological or inflammatory disorders, based on structural similarities to known bioactive compounds. This connection has spurred interest in "pyrrolidinone-based therapeutics" and "fluorophenyl drug design" among medicinal chemistry researchers.

The physicochemical properties of 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea are crucial for its potential biological activity. Parameters such as logP, polar surface area, and hydrogen bonding capacity influence its pharmacokinetic profile. These considerations are central to current discussions about "drug-like properties optimization" and "lead compound selection criteria" in pharmaceutical development.

As research continues into structurally complex molecules like 887465-97-6, computational chemistry approaches have become increasingly valuable. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses can provide insights into the compound's potential interactions with biological targets. This has led to heightened interest in "computational drug design" and "molecular modeling of heterocycles" within the scientific community.

The safety profile and toxicological aspects of 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea would require thorough investigation for any potential therapeutic application. While not classified as hazardous, proper handling procedures should always be followed with any chemical substance. This underscores the importance of "pharmaceutical compound safety assessment" in contemporary drug development workflows.

In summary, CAS No. 887465-97-6 represents an intriguing case study in modern medicinal chemistry. Its combination of fluorophenyl, pyrrolidinone, and methoxyphenyl ethylurea functionalities makes it a compelling subject for researchers interested in structure-activity relationships and drug design principles. As the pharmaceutical industry continues to explore novel chemical space, compounds with such distinctive architectures will likely remain at the forefront of scientific inquiry.